Cas no 647839-84-7 (Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- structure
647839-84-7 structure
Product Name:Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
CAS No:647839-84-7
MF:C12H9F3N4O2
MW:298.220672369003
CID:416850
PubChem ID:71378738
Update Time:2025-04-19

Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(5-nitro-2-pyridinyl)methyl](3,3,3-trifluoropropyl)-
    • 2-[(5-nitropyridin-2-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
    • DTXSID50801342
    • [(5-Nitropyridin-2-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
    • 647839-84-7
    • Inchi: 1S/C12H9F3N4O2/c13-12(14,15)4-3-11(7-16,8-17)5-9-1-2-10(6-18-9)19(20)21/h1-2,6H,3-5H2
    • InChI Key: FWOSRCKDKUEJGB-UHFFFAOYSA-N
    • SMILES: FC(CCC(C#N)(C#N)CC1C=CC(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 298.06776003g/mol
  • Monoisotopic Mass: 298.06776003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 106Ų
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.